Cas no 491837-87-7 (2-amino-1-4-(difluoromethoxy)phenylethan-1-one)

• Product Name: 2-amino-1-4-(difluoromethoxy)phenylethan-1-one
• CAS No: 491837-87-7
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD12783391
• CID: 2652871
• PubChem ID: 61066158
• Update Time: 2025-05-20

2-amino-1-4-(difluoromethoxy)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-4-(difluoromethoxy)phenylethan-1-one
• 2-amino-1-[4-(difluoromethoxy)phenyl]ethan-1-one
• KZZPWWYVRDPMCB-UHFFFAOYSA-N
• SCHEMBL20491355
• 2-amino-1-[4-(difluoromethoxy)phenyl]ethanone
• 491837-87-7
• EN300-1936738

• MDL： MFCD12783391
• Inchi： 1S/C9H9F2NO2/c10-9(11)14-7-3-1-6(2-4-7)8(13)5-12/h1-4,9H,5,12H2
• InChI Key： KZZPWWYVRDPMCB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(CN)=O)=CC=1)F

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-amino-1-4-(difluoromethoxy)phenylethan-1-one

Introduction to 2-Amino-1-(4-(Difluoromethoxy)phenyl)ethan-1-one (CAS No. 491837-87-7)

2-Amino-1-(4-(difluoromethoxy)phenyl)ethan-1-one (CAS No. 491837-87-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a difluoromethoxy group and an amino functional group. These features contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of 2-amino-1-(4-(difluoromethoxy)phenyl)ethan-1-one consists of a phenyl ring substituted with a difluoromethoxy group at the para position and an amino-substituted ethanone moiety. The presence of the difluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The amino group, on the other hand, provides opportunities for further functionalization and conjugation with other molecules, enhancing its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of 2-amino-1-(4-(difluoromethoxy)phenyl)ethan-1-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated. By reducing neuroinflammation, 2-amino-1-(4-(difluoromethoxy)phenyl)ethan-1-one may help to mitigate the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 2-amino-1-(4-(difluoromethoxy)phenyl)ethan-1-one has also shown promise in cancer research. Studies have demonstrated that this compound can selectively target cancer cells by interfering with their metabolic pathways. Specifically, it has been found to inhibit the activity of key enzymes involved in fatty acid synthesis, which is a critical process for cancer cell proliferation. This selective targeting of cancer cells while sparing normal cells makes 2-amino-1-(4-(difluoromethoxy)phenyl)ethan-1-one an attractive candidate for developing novel anticancer agents.

The pharmacokinetic properties of 2-amino-1-(4-(difluoromethoxy)phenyl)ethan-1-one have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Its high oral bioavailability and good tissue penetration make it suitable for both systemic and localized treatments. Furthermore, the compound has demonstrated low toxicity in preclinical studies, suggesting a favorable safety profile.

In terms of synthetic chemistry, 2-amino-1-(4-(difluoromethoxy)phenyl)ethan-1-one can be synthesized through various routes. One common method involves the reaction of 4-difluoromethoxybenzaldehyde with an appropriate amine followed by oxidation to form the desired ketone. This synthetic approach allows for easy modification of the molecule by introducing different substituents at various positions, thereby expanding its chemical diversity and potential applications.

The future prospects for 2-amino-1-(4-(difluoromethoxy)phenyl)ethan-1-one are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases, including neurodegenerative disorders and cancer. Additionally, researchers are exploring its potential as a scaffold for developing new drugs with enhanced therapeutic properties. The unique combination of its structural features and biological activities makes it a valuable asset in the arsenal of medicinal chemists and pharmaceutical scientists.

In conclusion, 2-amino-1-(4-(difluoromethoxy)phenyl)ethan-1-one (CAS No. 491837-87-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties position it as a promising candidate for further development into effective therapeutic agents. As research continues to uncover new insights into its mechanisms of action and applications, this compound is likely to play an increasingly important role in advancing medical treatments.